Cas no 1805141-11-0 (Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate)

• Product Name: Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate
• CAS No: 1805141-11-0
• MF: C₁₂H₁₂F₂N₂O₃
• MW: 270.232089996338
• CID: 4948716
• Update Time: 2025-06-10

Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate

• Inchi： 1S/C12H12F2N2O3/c1-2-18-11(17)8-3-7(5-15)4-10(9(8)6-16)19-12(13)14/h3-4,12H,2,5,15H2,1H3
• InChI Key： SOWKDDDKVJWGAZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C#N)=C(C(=O)OCC)C=C(CN)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• XLogP3: 1.6
• Topological Polar Surface Area: 85.3

Additional information on Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate

Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate (CAS No. 1805141-11-0): A Comprehensive Overview

Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate, identified by its CAS number 1805141-11-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique blend of functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate incorporates several key features that contribute to its potential utility. The presence of an amino group at the 5-position, a cyano group at the 2-position, and a difluoromethoxy group at the 3-position introduces a high degree of reactivity and selectivity, which are crucial for designing novel therapeutic agents. This structural configuration allows for diverse chemical modifications, enabling researchers to tailor the compound for specific biological targets.

In recent years, there has been a growing interest in developing small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The< strong>Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate has been explored in several preclinical studies for its potential to interact with key enzymes and receptors involved in these pathways. For instance, its ability to inhibit specific kinases and modulate transcription factor activity has made it a subject of intense investigation in oncology research.

One of the most compelling aspects of Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate is its synthetic versatility. The compound can be readily modified through various chemical transformations, allowing for the generation of a library of derivatives with tailored pharmacological properties. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogs is essential for optimizing lead compounds.

The difluoromethoxy group, a prominent feature in the structure of Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate, has been shown to enhance metabolic stability and binding affinity in several drug candidates. This functional moiety is known to improve pharmacokinetic profiles by reducing susceptibility to enzymatic degradation. Consequently, compounds incorporating this group often exhibit improved bioavailability and prolonged half-life in vivo.

Recent advancements in computational chemistry have further facilitated the study of Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate. Molecular docking simulations and quantum mechanical calculations have been employed to predict binding interactions between this compound and biological targets. These computational approaches have provided valuable insights into the molecular recognition processes, helping researchers to rationalize structure-activity relationships and design more effective derivatives.

The cyano group at the 2-position of the benzoate core introduces another layer of reactivity, enabling further functionalization through nucleophilic addition reactions. This feature has been exploited in synthetic strategies aimed at generating heterocyclic scaffolds, which are known to exhibit diverse biological activities. By leveraging this reactivity, researchers have been able to develop novel compounds with enhanced therapeutic potential.

In conclusion, Ethyl 5-aminomethyl-2-cyano-3-(difluoromethoxy)benzoate (CAS No. 1805141-11-0) represents a fascinating compound with numerous applications in pharmaceutical research. Its unique structural features, combined with its synthetic versatility, make it a valuable tool for developing new drugs targeting various diseases. As research in this field continues to evolve, it is likely that this compound will play an increasingly important role in the discovery and development of next-generation therapeutics.